Cas no 1547411-69-7 (N-(2-(2-Chlorophenyl)propan-2-yl)acetamide)

• Product Name: N-(2-(2-Chlorophenyl)propan-2-yl)acetamide
• CAS No: 1547411-69-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4727433
• Update Time: 2025-10-25

N-(2-(2-Chlorophenyl)propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-chlorophenyl)propan-2-yl)acetamide
• N-(2-(2-Chlorophenyl)propan-2-yl)acetamide

• Inchi： 1S/C11H14ClNO/c1-8(14)13-11(2,3)9-6-4-5-7-10(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： DFSOHQDMXZJTJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)(C)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-(2-Chlorophenyl)propan-2-yl)acetamide

Comprehensive Overview of N-(2-(2-Chlorophenyl)propan-2-yl)acetamide (CAS No. 1547411-69-7): Properties, Applications, and Industry Insights

N-(2-(2-Chlorophenyl)propan-2-yl)acetamide, identified by its CAS number 1547411-69-7, is a specialized organic compound garnering attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a chlorophenyl moiety with an acetamide functional group, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₁H₁₄ClNO, and precise weight of 211.69 g/mol underscore its potential for targeted modifications in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N-(2-(2-Chlorophenyl)propan-2-yl)acetamide. Researchers are particularly focused on its role as a building block for developing novel small-molecule therapeutics, with computational models predicting favorable bioavailability and metabolic stability profiles. The compound's chlorinated aromatic system also makes it relevant for studies on selective enzyme inhibition, a hot topic in oncology and neurology research.

From a synthetic chemistry perspective, the propan-2-yl backbone of this molecule offers strategic advantages for structure-activity relationship (SAR) optimization. Laboratories are investigating its use in parallel synthesis platforms to create diversified compound libraries. This aligns with the pharmaceutical industry's push toward high-throughput screening methodologies, where CAS 1547411-69-7 serves as a valuable scaffold for lead generation.

Environmental considerations are shaping modern applications of N-(2-(2-Chlorophenyl)propan-2-yl)acetamide. With growing emphasis on sustainable chemistry, researchers are exploring catalytic processes for its synthesis to minimize waste. The compound's stability under various pH conditions also makes it suitable for developing controlled-release formulations, addressing the pharmaceutical sector's demand for precision drug delivery systems.

Analytical characterization of 1547411-69-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for GMP-compliant production. The chlorophenyl ring system generates distinctive fragmentation patterns in mass spectrometry, facilitating quality control in industrial settings.

Emerging patent literature reveals innovative applications of this acetamide derivative in crop protection formulations. Its structural features show promise for developing next-generation fungicides with improved environmental profiles. This aligns with global agricultural trends toward low-residue pesticides, making CAS 1547411-69-7 a compound of interest for agrochemical innovators.

Thermodynamic studies of N-(2-(2-Chlorophenyl)propan-2-yl)acetamide demonstrate exceptional stability at elevated temperatures, suggesting utility in polymer chemistry applications. Material scientists are evaluating its potential as a monomer precursor for specialty polyamides with enhanced thermal resistance properties. These developments intersect with the growing advanced materials market.

Regulatory aspects of 1547411-69-7 remain favorable, with no current restrictions under major chemical inventories. This regulatory clarity supports its adoption in global supply chains, particularly for contract research organizations serving the pharmaceutical sector. Proper handling protocols ensure safe utilization across research and industrial applications.

Future research directions for this compound may explore its chiral derivatives, given the growing importance of enantioselective synthesis in medicinal chemistry. The propan-2-yl center offers opportunities for developing stereospecific variants, potentially unlocking new biological activities. Such investigations would align with the industry's focus on targeted therapies and personalized medicine approaches.